Cas no 1542974-36-6 (1-(5-chlorothiophen-2-yl)methylcyclopropan-1-amine)

• Product Name: 1-(5-chlorothiophen-2-yl)methylcyclopropan-1-amine
• CAS No: 1542974-36-6
• MF: C₈H₁₀ClNS
• MW: 187.689699649811
• CID: 6424393
• PubChem ID: 66023996
• Update Time: 2025-06-09

1-(5-chlorothiophen-2-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)methylcyclopropan-1-amine
• Cyclopropanamine, 1-[(5-chloro-2-thienyl)methyl]-
• EN300-1248093
• 1542974-36-6
• CS-0306910
• 1-((5-Chlorothiophen-2-yl)methyl)cyclopropan-1-amine
• 1-[(5-chlorothiophen-2-yl)methyl]cyclopropan-1-amine
• AKOS015366339

• Inchi： 1S/C8H10ClNS/c9-7-2-1-6(11-7)5-8(10)3-4-8/h1-2H,3-5,10H2
• InChI Key： KKUWVBPZLCJKDQ-UHFFFAOYSA-N
• SMILES： C1(CC2SC(Cl)=CC=2)(N)CC1

Computed Properties

• Exact Mass: 187.0222482g/mol
• Monoisotopic Mass: 187.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 251.8±20.0 °C(Predicted)
• pka: 7.60±0.20(Predicted)

Additional information on 1-(5-chlorothiophen-2-yl)methylcyclopropan-1-amine

Introduction to 1-(5-chlorothiophen-2-yl)methylcyclopropan-1-amine (CAS No. 1542974-36-6)

1-(5-chlorothiophen-2-yl)methylcyclopropan-1-amine, with the CAS number 1542974-36-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted cyclopropanamines, which are known for their diverse pharmacological properties, including analgesic, anti-inflammatory, and anti-cancer activities.

The molecular structure of 1-(5-chlorothiophen-2-yl)methylcyclopropan-1-amine consists of a cyclopropane ring attached to a substituted thiophene moiety. The presence of the chloro substituent on the thiophene ring imparts additional stability and reactivity, making this compound an interesting candidate for various biochemical and pharmaceutical applications. Recent studies have highlighted its potential as a lead compound in drug discovery efforts, particularly in the development of novel therapeutic agents for neurodegenerative diseases and cancer.

In terms of synthesis, 1-(5-chlorothiophen-2-yl)methylcyclopropan-1-amine can be prepared through a series of well-established organic reactions. One common approach involves the reaction of a suitable thiophene derivative with a cyclopropane precursor, followed by functional group manipulation to introduce the desired substituents. The synthetic route is often optimized to achieve high yields and purity, which are crucial for downstream applications such as biological evaluation and clinical trials.

The biological activity of 1-(5-chlorothiophen-2-yl)methylcyclopropan-1-amine has been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of Alzheimer's disease and Parkinson's disease.

In the context of cancer research, 1-(5-chlorothiophen-2-yl)methylcyclopropan-1-amine has been investigated for its ability to induce apoptosis in various cancer cell lines. Studies have indicated that it can selectively target cancer cells while sparing normal cells, making it a promising candidate for the development of targeted cancer therapies. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation.

Beyond its direct biological effects, 1-(5-chlorothiophen-2-yl)methylcyclopropan-1-amine has also been explored as a tool compound in chemical biology research. Its unique structure allows it to serve as a scaffold for the design and synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers have used this compound as a starting point to develop analogs with improved solubility, bioavailability, and metabolic stability.

The safety profile of 1-(5-chlorothiophen-2-yl)methylcyclopropan-1-amine is an important consideration for its potential use in therapeutic applications. Preclinical studies have generally shown that it is well-tolerated at effective doses, with minimal toxicity observed in animal models. However, further investigations are needed to fully characterize its safety profile and identify any potential side effects or contraindications.

In conclusion, 1-(5-chlorothiophen-2-yl)methylcyclopropan-1-amine (CAS No. 1542974-36-6) represents an intriguing compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.